Cas no 2229481-74-5 (tert-butyl N-3-amino-2-(2-chloro-4,5-difluorophenyl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(2-chloro-4,5-difluorophenyl)propylcarbamate
• CAS No: 2229481-74-5
• MF: C₁₄H₁₉ClF₂N₂O₂
• MW: 320.762669801712
• CID: 6420210
• PubChem ID: 165648780
• Update Time: 2025-06-12

tert-butyl N-3-amino-2-(2-chloro-4,5-difluorophenyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(2-chloro-4,5-difluorophenyl)propylcarbamate
• tert-butyl N-[3-amino-2-(2-chloro-4,5-difluorophenyl)propyl]carbamate
• 2229481-74-5
• EN300-1890224

• Inchi： 1S/C14H19ClF2N2O2/c1-14(2,3)21-13(20)19-7-8(6-18)9-4-11(16)12(17)5-10(9)15/h4-5,8H,6-7,18H2,1-3H3,(H,19,20)
• InChI Key： FSYAJCVRLCSOAU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C(CN)CNC(=O)OC(C)(C)C)F)F

Computed Properties

• Exact Mass: 320.1103119g/mol
• Monoisotopic Mass: 320.1103119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-3-amino-2-(2-chloro-4,5-difluorophenyl)propylcarbamate

Professional Introduction to Compound with CAS No. 2229481-74-5 and Product Name: *tert-butyl N-3-amino-2-(2-chloro-4,5-difluorophenyl)propylcarbamate*

Compound with the CAS number 2229481-74-5 and the product name tert-butyl N-3-amino-2-(2-chloro-4,5-difluorophenyl)propylcarbamate represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The intricate arrangement of atoms and functional groups within its framework suggests a high degree of specificity, making it a promising candidate for various biochemical interactions.

The molecular structure of this compound features a tert-butyl group attached to a carbamate moiety, which is further linked to a propyl chain. This propyl chain terminates with an amino group (N-3-amino), while the other end is connected to a phenyl ring substituted with chloro and fluoro atoms at the 2nd and 5th positions, respectively (2-(2-chloro-4,5-difluorophenyl)propyl). Such a configuration endows the compound with unique chemical properties that make it suitable for targeted interactions with biological systems.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds due to their versatile biological activities. Carbamates are known for their ability to act as intermediates in the synthesis of various pharmacologically active agents. The presence of the amino group in this compound not only enhances its reactivity but also allows for further functionalization, enabling researchers to tailor its properties for specific applications.

The substituents on the phenyl ring, specifically the chloro and fluoro groups, play a crucial role in modulating the electronic properties of the molecule. These halogen atoms can influence the compound's solubility, metabolic stability, and binding affinity to biological targets. The specific arrangement of these substituents may contribute to the compound's selectivity, reducing off-target effects and improving therapeutic efficacy.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine atoms into organic molecules often enhances their bioavailability and pharmacokinetic properties. In particular, 4,5-difluorophenyl derivatives have shown promise in various therapeutic areas, including oncology and anti-inflammatory treatments. The compound under discussion may leverage these benefits, making it a valuable asset in drug discovery efforts.

The tert-butyl group at the carbamate position serves multiple purposes. It not only provides steric hindrance but also enhances the compound's stability against hydrolysis. This stability is crucial for ensuring that the compound remains effective throughout its intended use. Additionally, the tert-butyl group can influence the compound's solubility profile, making it more suitable for certain delivery systems.

In the context of current research trends, this compound aligns well with efforts aimed at developing next-generation therapeutics. The integration of multiple functional groups into a single molecular entity allows for precise control over its biological behavior. This level of sophistication is essential for addressing complex diseases that require highly specific interventions.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are likely employed to construct the desired molecular framework. These methods are chosen for their ability to introduce specific functional groups with high precision.

Evaluation of this compound's biological activity has been conducted through various in vitro assays. These studies have focused on its interaction with enzymes and receptors relevant to key therapeutic pathways. Preliminary results suggest that it exhibits promising activity in modulating these pathways, which could translate into therapeutic benefits for conditions such as cancer and inflammation.

The pharmacokinetic profile of this compound is another critical aspect that has been investigated. Factors such as absorption, distribution, metabolism, and excretion (ADME) are carefully evaluated to assess its potential as a drug candidate. Understanding these parameters is essential for predicting how well the compound will perform in clinical settings.

One notable feature of this compound is its potential for further derivatization. The presence of multiple reactive sites allows researchers to modify its structure systematically. This flexibility enables the exploration of different analogues with tailored properties, facilitating optimization for specific applications.

The development of computational models has played a significant role in understanding the behavior of this compound. Molecular docking studies and quantum mechanical calculations provide insights into how it interacts with biological targets at a molecular level. These computational approaches complement experimental data and accelerate the drug discovery process.

The regulatory landscape for new chemical entities necessitates thorough characterization before clinical translation can occur. This includes detailed toxicological studies to assess safety profiles. Ensuring compliance with regulatory standards is paramount for advancing this compound towards potential therapeutic use.

In conclusion, *tert-butyl N-3-amino-2-(2-chloro-4,5-difluorophenyl)propylcarbamate* represents a sophisticated chemical entity with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further development into novel therapeutics targeting various diseases. Continued investigation into its biological activity and pharmacokinetic properties will be essential in realizing its full potential.